Cas no 1187744-53-1 (4-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one)

• Product Name: 4-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one
• CAS No: 1187744-53-1
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• MDL: MFCD18312441
• CID: 2615909
• PubChem ID: 53218155
• Update Time: 2025-05-21

4-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one
• 4-(4-(Trifluoromethoxy)phenyl)pyridin-2(1H)-one
• A1-64726
• 2-Hydroxy-4-(4-trifluoromethoxyphenyl)pyridine, 95%
• WXEOMRWMBJHEIA-UHFFFAOYSA-N
• 4-[4-(Trifluoromethoxy)phenyl]pyridin-2(1H)-one
• 1187744-53-1
• 2-HYDROXY-4-(4-TRIFLUOROMETHOXYPHENYL)PYRIDINE
• MFCD18312441
• DTXSID10683146

• MDL： MFCD18312441
• Inchi： 1S/C12H8F3NO2/c13-12(14,15)18-10-3-1-8(2-4-10)9-5-6-16-11(17)7-9/h1-7H,(H,16,17)
• InChI Key： WXEOMRWMBJHEIA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=CNC(C=1)=O)(F)F

Computed Properties

• Exact Mass: 255.05071298Da
• Monoisotopic Mass: 255.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one

4-[4-(Trifluoromethoxy)phenyl]-1H-pyridin-2-one (CAS No. 1187744-53-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

4-[4-(Trifluoromethoxy)phenyl]-1H-pyridin-2-one (CAS No. 1187744-53-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 4-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one is characterized by a pyridine ring fused with a ketone group, and a trifluoromethoxy substituent on the phenyl ring. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The compound's chemical formula is C₁₃H₉F₃NO₂, and it has a molecular weight of 260.20 g/mol.

In recent years, extensive research has been conducted to explore the pharmacological properties of 4-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one has also been investigated for its anti-cancer activities. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

In addition to its direct effects on cancer cells, 4-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one has also shown promise as a neuroprotective agent. Research has indicated that this compound can protect neurons from oxidative stress and excitotoxicity, which are major contributors to neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to scavenge free radicals and modulate mitochondrial function.

The solubility and stability of 4-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one are important considerations for its potential therapeutic applications. The compound is generally soluble in organic solvents such as DMSO and ethanol but has limited solubility in water. To enhance its bioavailability, various formulation strategies have been explored, including the use of nanoparticles and prodrug approaches.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 4-[4-(trifluoromethoxy)phenyl]-1H-pyridin-2-one (CAS No. 1187744-53-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development in the fields of inflammation, cancer, and neurodegeneration. As more studies are conducted, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.